Cas no 2138052-31-8 (2-Nitro-N-[(4-pyrrolidin-3-yloxypyridin-2-yl)methyl]benzenesulfonamide)

• Product Name: 2-Nitro-N-[(4-pyrrolidin-3-yloxypyridin-2-yl)methyl]benzenesulfonamide
• CAS No: 2138052-31-8
• MF: C₁₆H₁₈N₄O₅S
• MW: 378.402922153473
• CID: 5409540
• PubChem ID: 132354009
• Update Time: 2025-06-10

2-Nitro-N-[(4-pyrrolidin-3-yloxypyridin-2-yl)methyl]benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-nitro-N-{[4-(pyrrolidin-3-yloxy)pyridin-2-yl]methyl}benzene-1-sulfonamide
• 2-Nitro-N-[(4-pyrrolidin-3-yloxypyridin-2-yl)methyl]benzenesulfonamide
• 2138052-31-8
• Z2444167647
• AKOS033913577
• EN300-1169533

• Inchi： 1S/C16H18N4O5S/c21-20(22)15-3-1-2-4-16(15)26(23,24)19-10-12-9-13(6-8-18-12)25-14-5-7-17-11-14/h1-4,6,8-9,14,17,19H,5,7,10-11H2
• InChI Key： BONJZDJABJICKC-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(NCC1C=C(C=CN=1)OC1CNCC1)(=O)=O

Computed Properties

• Exact Mass: 378.09979086g/mol
• Monoisotopic Mass: 378.09979086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 135Ų

Additional information on 2-Nitro-N-[(4-pyrrolidin-3-yloxypyridin-2-yl)methyl]benzenesulfonamide

Introduction to 2-Nitro-N-[(4-pyrrolidin-3-yloxypyridin-2-yl)methyl]benzenesulfonamide (CAS No. 2138052-31-8)

2-Nitro-N-[(4-pyrrolidin-3-yloxypyridin-2-yl)methyl]benzenesulfonamide, identified by its CAS number 2138052-31-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a nitro group, a benzenesulfonamide moiety, and a pyrrolidinyl-pyridine linker. The unique combination of these structural elements imparts distinct chemical properties and biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of 2-Nitro-N-[(4-pyrrolidin-3-yloxypyridin-2-yl)methyl]benzenesulfonamide (CAS No. 2138052-31-8) features a nitro-substituted benzene ring connected to a sulfonamide group, which is further linked to a pyrrolidinyl-pyridine chain. This arrangement creates multiple sites for interaction with biological targets, including enzymes and receptors. The presence of the nitro group enhances the electrophilicity of the aromatic ring, while the sulfonamide moiety introduces polarity and potential hydrogen bonding capabilities. The pyrrolidinyl-pyridine segment adds another layer of complexity, contributing to the compound's binding affinity and selectivity.

In recent years, there has been growing interest in developing small molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The structural features of 2-Nitro-N-[(4-pyrrolidin-3-yloxypyridin-2-yl)methyl]benzenesulfonamide (CAS No. 2138052-31-8) make it an attractive candidate for such applications. Specifically, the benzenesulfonamide group has been widely studied for its ability to inhibit various enzymatic targets, while the nitro group can serve as a pharmacophore for further derivatization and optimization.

One of the most compelling aspects of this compound is its potential as an inhibitor of kinases and other signaling proteins involved in disease progression. Kinases play a crucial role in cell proliferation, survival, and migration, making them key targets for anticancer therapies. Preclinical studies have suggested that molecules containing the benzenesulfonamide scaffold can disrupt kinase activity by binding to their active sites or allosteric pockets. The pyrrolidinyl-pyridine segment in 2-Nitro-N-[(4-pyrrolidin-3-yloxypyridin-2-yl)methyl]benzenesulfonamide (CAS No. 2138052-31-8) may further enhance its interaction with these targets by providing additional binding interactions or by modulating conformational changes in the protein.

Recent advancements in computational chemistry and structure-based drug design have enabled researchers to predict the binding modes and affinities of small molecules like 2-Nitro-N-[(4-pyrrolidin-3-yloxypyridin-2-yl)methyl]benzenesulfonamide (CAS No. 2138052-31-8) with high precision. These tools have been instrumental in identifying key residues on target proteins that can be exploited for improved binding interactions. For instance, molecular dynamics simulations have revealed that the nitro group and sulfonamide moiety can form critical hydrogen bonds with specific amino acid residues in kinase domains, thereby enhancing the compound's inhibitory activity.

The synthesis of 2-Nitro-N-[(4-pyrrolidin-3-yloxypyridin-2-yl)methyl]benzenesulfonamide (CAS No. 2138052-31-8) presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in facilitating the construction of such molecules efficiently and with high yields. Techniques such as multi-step organic synthesis combined with palladium-catalyzed cross-coupling reactions have been particularly useful in assembling the various functional groups present in this compound. Additionally, green chemistry principles have been increasingly applied to minimize waste and improve sustainability in the synthesis process.

In terms of biological activity, preliminary studies have shown that derivatives of 2-Nitro-N-[(4-pyrrolidin-3-yloxypyridin-2-yl)methyl]benzenesulfonamide (CAS No. 2138052-31-8) exhibit promising effects on various disease models. For example, certain analogs have demonstrated potent antiproliferative effects against cancer cell lines by inhibiting key signaling pathways involved in tumor growth and metastasis. Furthermore, some derivatives have shown anti-inflammatory properties by modulating cytokine production and reducing oxidative stress in inflammatory conditions.

The development of novel therapeutic agents often involves optimizing existing scaffolds to improve efficacy, selectivity, and pharmacokinetic properties. In the case of 2-Nitro-N-[(4-pyrrolidin-3-yloxypyridine-2-yl)methyl]benzenesulfonamide (CAS No. 2138052-31-8), researchers are exploring various strategies to enhance its therapeutic potential. These include modifying substituents on the aromatic ring, altering the length or composition of the pyrrolidinyl-pyridine linker, or introducing additional functional groups to improve solubility and bioavailability.

The role of computational modeling in drug discovery cannot be overstated. Advanced algorithms can predict how different modifications will affect the biological activity of 2-Nitro-N-[(4-pyrролидин^{-3-йоксипиридин- methyl]}]benzenесульфонаямид(CAS No. 213805-31-8) strong>, allowing for rapid screening of large libraries of compounds without conducting extensive experimental trials. This approach has significantly reduced the time and cost associated with drug development while improving success rates.

The future prospects for CAS No. 213805-31-8 are promising as ongoing research continues to uncover new therapeutic applications and refine synthetic methodologies for this compound class. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into clinical candidates that can address unmet medical needs worldwide.